
Essential Safety and Operational Guide for
Handling (+)-U-50488 Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-U-50488 hydrochloride

Cat. No.: B3363926 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with (+)-U-50488 hydrochloride. The following

procedures are designed to ensure the safe handling and disposal of this selective κ-opioid

agonist.

Quantitative Data Summary
For ease of reference, the key quantitative data for (+)-U-50488 hydrochloride is summarized

in the table below. This information is essential for accurate experimental planning and

preparation.

Property Value Source

Molecular Weight 405.79 g/mol [1][2]

Chemical Formula C₁₉H₂₆Cl₂N₂O·HCl [1][2]

Purity ≥99% (HPLC) [1]

Solubility in Water Up to 100 mM

Solubility in DMSO Up to 100 mM

Storage Temperature
Room Temperature (RT) or

-20°C
[3]

CAS Number 114528-81-3
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Personal Protective Equipment (PPE)
While a Safety Data Sheet (SDS) for the racemic mixture of U-50488 hydrochloride does not

classify the substance as hazardous under the Globally Harmonized System (GHS), it is

prudent to adopt a comprehensive PPE protocol due to its nature as a potent, biologically

active research chemical. The following PPE is recommended for all procedures involving (+)-
U-50488 hydrochloride:

Eye Protection: Chemical safety goggles should be worn at all times to protect against

accidental splashes or aerosol generation.

Hand Protection: Nitrile gloves are recommended. It is crucial to inspect gloves for any tears

or punctures before use and to practice proper glove removal technique to avoid skin

contact.

Body Protection: A standard laboratory coat should be worn to protect clothing and skin from

contamination.

Respiratory Protection: While the SDS for the racemate does not mandate respiratory

protection, it is advisable to handle the solid form of the compound in a well-ventilated area

or a fume hood to minimize the risk of inhalation.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling (+)-U-50488 hydrochloride is essential for maintaining a

safe laboratory environment.

1. Receiving and Storage:

Upon receipt, verify the integrity of the container.

Store the compound in a clearly labeled, sealed container. While storage at room

temperature is indicated by some suppliers, long-term stability is often better ensured at

-20°C.[3]

2. Preparation of Stock Solutions:
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All weighing and preparation of solutions should be conducted in a designated area,

preferably within a chemical fume hood to prevent inhalation of the powder.

Use a calibrated analytical balance to accurately weigh the required amount of the solid

compound.

Slowly add the desired solvent (e.g., water or DMSO) to the solid to avoid aerosolization.

Ensure complete dissolution before use in experiments.

3. Experimental Use:

When using solutions of (+)-U-50488 hydrochloride, always wear the recommended PPE.

Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water and seek medical attention.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
Proper disposal of (+)-U-50488 hydrochloride and any contaminated materials is critical to

prevent environmental contamination and accidental exposure.

Chemical Waste: All unused solid (+)-U-50488 hydrochloride and solutions should be

disposed of as chemical waste in accordance with local, state, and federal regulations. Do

not dispose of this chemical down the drain.

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and weighing paper, should be collected in a designated, sealed

waste container and disposed of as chemical waste.

Decontamination: The work area should be thoroughly cleaned and decontaminated after

handling the compound.

Experimental Workflow Diagram
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The following diagram illustrates the recommended workflow for the safe handling of (+)-U-
50488 hydrochloride, from initial preparation to final disposal.

Safe Handling Workflow for (+)-U-50488 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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